Cas no 748183-47-3 (4-(2,4-Difluorophenoxy)benzoic acid)

• Product Name: 4-(2,4-Difluorophenoxy)benzoic acid
• CAS No: 748183-47-3
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• CID: 4658372
• Update Time: 2025-10-30

4-(2,4-Difluorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-difluorophenoxy)benzoic acid
• Z1259335781
• 4-(2,4-Difluorophenoxy)benzoic acid

• Inchi： 1S/C13H8F2O3/c14-9-3-6-12(11(15)7-9)18-10-4-1-8(2-5-10)13(16)17/h1-7H,(H,16,17)
• InChI Key： GBNIIFZBFSZDQA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC1C=CC(C(=O)O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5

Additional information on 4-(2,4-Difluorophenoxy)benzoic acid

4-(2,4-Difluorophenoxy)benzoic Acid: A Comprehensive Overview

4-(2,4-Difluorophenoxy)benzoic acid (CAS No. 748183-47-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a 2,4-difluorophenoxy group. The benzoic acid core provides a platform for further functionalization, while the 2,4-difluorophenoxy substituent introduces electronic and steric effects that enhance the compound's reactivity and selectivity in different chemical reactions.

Recent studies have highlighted the potential of 4-(2,4-difluorophenoxy)benzoic acid as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antidepressant agents and anti-inflammatory drugs. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for addressing neurological disorders. Additionally, its application in pesticide development has been investigated, with findings suggesting improved efficacy against various agricultural pests compared to traditional compounds.

The synthesis of 4-(2,4-difluorophenoxy)benzoic acid involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Advanced techniques such as Friedel-Crafts acylation and Ullmann coupling have been employed to achieve high yields and purity. Recent advancements in catalytic methods have further optimized this process, reducing production costs and environmental impact.

In terms of physical properties, 4-(2,4-difluorophenoxy)benzoic acid exhibits a melting point of approximately 185°C and is sparingly soluble in water but highly soluble in organic solvents like dichloromethane and ethyl acetate. These characteristics make it suitable for use in various solvent-based reactions and formulations.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of 4-(2,4-difluorophenoxy)benzoic acid. Results indicate that the compound undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological impacts.

The demand for 4-(2,4-difluorophenoxy)benzoic acid has grown significantly due to its versatility across multiple industries. Pharmaceutical companies are increasingly utilizing this compound as a building block for complex drug molecules, while agrochemical firms are exploring its potential as an active ingredient in next-generation pesticides.

In conclusion, 4-(2,4-difluorophenoxy)benzoic acid (CAS No. 748183-47-3) stands out as a critical compound with wide-ranging applications and promising future prospects. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative solutions across various scientific domains.